Cas no 77-41-8 (Methsuximide)

• Product Name: Methsuximide
• CAS No: 77-41-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00072132
• CID: 564110
• PubChem ID: 6476
• Update Time: 2025-07-30

Methsuximide Chemical and Physical Properties

Names and Identifiers

• Methsuximide
• 1,3-dimethyl-3-phenyl- 2,5-Pyrrolidinedione
• 1,3-dimethyl-3-phenylpyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione,1,3-dimethyl-3-phenyl-
• mesuximide
• METHSUXIMIDE,LIGHT YELLOW OIL
• 1,3-Dimethyl-3-phenyl-pyrrolidin-2,5-dion
• 1,3-dimethyl-3-phenyl-pyrrolidine-2,5-dione
• Celontin
• mesuximid
• Mesuximida
• Mesuximidum
• Methsuximid
• Metsuccimide
• Petinutin
• Metosuccimmide
• Mesuximidum [INN-Latin]
• DB05246
• CAS-77-41-8
• Succinimide, N,2-dimethyl-2-phenyl-
• AC9293
• Z649373426
• AJXPJJZHWIXJCJ-UHFFFAOYSA-N
• METHSUXIMIDE [USP MONOGRAPH]
• alpha-Methyl-alpha-phenyl N-methyl succinimide
• Methsuximide [USP]
• (RS)-1,3-Dimethyl-3-phenyl-2,5-pyrrolidindion
• METHSUXIMIDE [ORANGE BOOK]
• Tox21_113613
• 77-41-8
• (+/-)-N,2-DIMETHYL-2-PHENYLSUCCINIMIDE
• (+/-)-Mesuximide
• CHEMBL697
• SR-01000942246
• METHSUXIMIDE [MI]
• 1,3-Dimethyl-3-phenyl-pyrrolidin-2,5-dione
• BRN 0168315
• FT-0671397
• EN300-9537236
• Mesuximida (INN-Spanish)
• 1,3-Dimethyl-3-phenylsuccinimide
• NSC 760075
• 1,3-Dimethyl-3-phenyl-2,5-dioxopyrrolidine
• GTPL7228
• NSC760075
• NS00008219
• DTXSID5023293
• MESUXIMIDE [WHO-DD]
• D00404
• MESUXIMIDE [MART.]
• SCHEMBL34852
• 1ST165599
• Q906414
• .alpha.-Methylphensuximide
• AC-15963
• PM 396
• EINECS 201-026-7
• METHSUXIMIDE [USP-RS]
• METHSUXIMIDE [HSDB]
• Metosuccimmide [DCIT]
• 2,5-Pyrrolidinedione, 1,3-dimethyl-3-phenyl-
• SY251111
• MFCD00072132
• 2,5-Pyrrolidinedione,1,3-dimethyl-3-phenyl-, (+-)-
• Celontin (TN)
• Pharmakon1600-01505443
• MESUXIMIDE (MART.)
• 0G76K8X6C0
• Mesuximida [INN-Spanish]
• NSC-760075
• 2,5-PYRROLIDINEDIONE,1,3-DIMETHYL-3-PHENYL-, (+/-)-
• CHEBI:6846
• AB01563316_01
• Methsuximide (USP)
• .alpha.-Methyl-.alpha.-phenyl N-methyl succinimide
• (+-)-N,2-Dimethyl-2-phenylsuccinimide
• Mesuximidum (INN-Latin)
• METHSUXIMIDE [VANDF]
• 1,3-Dimethyl-3-phenyl-2,5-pyrrolidinedione #
• FT-0671398
• HSDB 3124
• HY-B1376
• N-Methyl-.alpha.,.alpha.-methylphenylsuccinimide
• AKOS015962173
• N-Methyl-.alpha.-methyl-.alpha.-phenylsuccinimide
• METHSUXIMIDE (USP MONOGRAPH)
• N,2-Dimethyl-2-phenylsuccinimide
• NCGC00189077-01
• CS-0013113
• Mesuximide (INN)
• UNII-0G76K8X6C0
• 5-21-11-00209 (Beilstein Handbook Reference)
• N-Methyl-alpha-methyl-alpha-phenylsuccinimide
• DTXCID603293
• 1,3-Dimethyl-3-phenyl-2,5-pyrrolidinedione
• CCG-213444
• alpha-Methylphensuximide
• METHSUXIMIDE (USP-RS)
• SR-01000942246-1
• N03AD03
• Mesuximide [INN]
• HMS3264P21
• SBI-0653356.0001
• DA-65373
• BRD-A57592049-001-01-6
• Mesuximide; Celontin

• MDL： MFCD00072132
• Inchi： 1S/C12H13NO2/c1-12(9-6-4-3-5-7-9)8-10(14)13(2)11(12)15/h3-7H,8H2,1-2H3
• InChI Key： AJXPJJZHWIXJCJ-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C2C=CC=CC=2)CC(N1C)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.1255 (rough estimate)
• Melting Point: 52-53°
• Boiling Point: bp0.1 121-122°
• Flash Point: 191.7°C
• Refractive Index: 1.5440 (estimate)
• PSA: 37.38000
• LogP: 1.27090

Methsuximide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Toxicity：LD50 orally in mice: 0.9 g/kg (Marshall, Vallance)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines